OPB-51602
Description
OPB-51602 is a n orally bioavailable inhibitor of signal transducer and activator of transcription 3 (STAT3), with potential antineoplastic activity. STAT3 inhibitor this compound inhibits the phosphorylation and thus the activation of STAT3 protein, impeding STAT3 protein from translocating from the cytoplasm to the nucleus and thereby blocking STAT3/'s regulation of gene expression through direct binding to the promoters of responsive genes. STAT3 regulates the cellular functions that lead to the cancer phenotype, and constitutive activation of STAT3 is observed in a wide range of human cancers, inducing uncontrolled proliferation and neoplastic transformation. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).
Scientific Research Applications
1. Application in Hematological Malignancies
A phase I study conducted by Ogura et al. (2015) investigated OPB-51602, a signal transducer and activator of transcription 3 (STAT3) phosphorylation inhibitor, in patients with relapsed/refractory hematological malignancies. The study evaluated the safety, maximum tolerated dose (MTD), pharmacokinetics, and preliminary antitumor activity of this compound. The findings indicated that this compound was safe and well-tolerated at doses of 1-4 mg, but no clear therapeutic response was observed in the study. Durable stable disease was noted in a few patients, suggesting some potential in treating hematological malignancies (Ogura et al., 2015).
2. Role in Refractory Solid Malignancies
Another phase I and biomarker study by Wong et al. (2015) explored the effects of this compound in patients with refractory solid tumors. This study aimed to determine the MTD, safety, pharmacokinetics, and pharmacodynamics of this compound. The research highlighted promising antitumor activity, especially in non-small-cell lung cancer (NSCLC), suggesting that this compound has potential applications in treating solid malignancies (Wong et al., 2015).
3. Mechanism of Action in Tumor Cells
Brambilla et al. (2020) presented a study showing that this compound is highly toxic to tumor cells in a STAT3-dependent manner. The study revealed that this compound inhibits complex I activity, leading to increased reactive oxygen species (ROS) production, which triggers cell death. This indicates this compound's potential as a chemotherapeutic agent by targeting mitochondrial STAT3 functions (Brambilla et al., 2020).
4. Impact on Metabolic Reprogramming in Cancer Cells
Hirpara et al. (2018) reported that this compound, through its targeting of mitochondrial oxidative phosphorylation (OXPHOS), can restore sensitivity to targeted therapies in oncogene-addicted cancers manifesting acquired resistance. This study highlights the role of this compound in targeting the metabolic adaptations of cancer cells, offering a novel approach in cancer treatment (Hirpara et al., 2018).
Properties
Appearance |
Solid powder |
|---|---|
Synonyms |
OPB51602; OPB 51602; OPB51602.; NONE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
